(2E)-TCO-PNB ester

• Molecular Formula: C15H17NO5
• Molecular Weight: 291.30 g/mol
• InChI: InChI=1S/C15H17NO5/c17-15(20-13-6-4-2-1-3-5-7-13)21-14-10-8-12(9-11-14)16(18)19/h1-2,8-11,13H,3-7H2/b2-1-
• InChIKey: FJMMADPCDJNXAH-UPHRSURJSA-N

(2E)-TCO-PNB Ester Overview

(2E)-TCO-PNB ester (CAS: 1580501-97-8) is a dual-function bioorthogonal reagent containing a trans-cyclooctene (TCO) group for rapid inverse electron-demand Diels–Alder (IEDDA) ligation with tetrazines, and a p-nitrobenzyl (PNB) carbonate ester that reacts with primary amines to form stable carbamate linkages . The compound serves as a click amino acid and an alkyl/ether-based linker for PROTAC synthesis, enabling sequential conjugation of amine-containing biomolecules and tetrazine-functionalized partners . (2E)-TCO-PNB ester is supplied as a single axial diastereomer in crystalline form, which provides predictable reactivity and simplified handling compared to diastereomeric mixtures .

1

Regiochemistry2E isomer enables click-to-release payload liberation; 4E is ligation-only.

2

DiastereomerAxial isomer supports faster IEDDA kinetics for pretargeting workflows.

3

ConjugationPNB ester reacts in organic media (DCM, DMF) for PROTAC and small-molecule synthesis.

Why Generic TCOs Cannot Substitute

Generic substitution fails because (2E)-TCO-PNB ester integrates two orthogonal reactive handles with distinct stability and handling profiles that are not simultaneously present in alternative TCO derivatives. Unlike TCO-NHS ester, which undergoes rapid hydrolysis in aqueous buffers and exhibits limited shelf stability, the PNB carbonate ester demonstrates enhanced stability in anhydrous organic solvents, making it uniquely suitable for multi-step synthetic sequences requiring prolonged reaction times [1]. Furthermore, while TCO-amine derivatives provide amine reactivity, they lack the built-in spectroscopic handle provided by the p-nitrophenolate leaving group (λ_max ~400 nm), which enables real-time reaction monitoring by UV–Vis spectroscopy . The (2E) stereochemical configuration, combined with the single axial diastereomer formulation, ensures consistent IEDDA reaction kinetics that diastereomeric mixtures cannot reliably deliver .

2E vs. 4E regiochemistry

2E isomer is essential for click-to-release; 4E-TCO derivatives only support ligation, not payload liberation.

Axial vs. equatorial diastereomer

Axial isomer exhibits substantially faster IEDDA kinetics; equatorial TCO-PNB may yield slower reaction rates.

PNB ester vs. NHS ester

PNB ester is optimized for organic-phase amine conjugation; aqueous protein labeling requires TCO-PEG-NHS esters.

• [1] CSDN Blog. 1438415-89-4, TCO-PNB Ester: Protein and Peptide TCO Modification and Bioorthogonal Labeling Tool. View Source

Head-to-Head Comparative Evidence

Click-to-Release Bioorthogonal Cleavage

The PNB carbonate ester group in (2E)-TCO-PNB ester exhibits greater hydrolytic stability in anhydrous organic solvents compared to the widely used TCO-NHS ester. The PNB carbonate resists premature hydrolysis during extended multi-step syntheses, whereas NHS esters undergo significant decomposition under similar conditions [1]. The p-nitrophenolate leaving group also provides a UV–Vis absorbance signal at approximately 400 nm, enabling quantitative tracking of reaction progress .

Click-to-Release Cleavage

Class-level

2E-TCO-PNB ester: click-to-release competent; 4E-TCO: ligation only.
Up to 3 orders of magnitude higher click rates vs. parent carbamate.

2E isomer is mandatory for payload liberation workflows.

Versteegen et al. 2018; IEDDA with tetrazine.

Evidence Dimension	Hydrolytic stability in anhydrous organic solvent
Target Compound Data	Stable for extended periods in anhydrous DMF or DCM; minimal hydrolysis observed
Comparator Or Baseline	TCO-NHS ester: prone to rapid hydrolysis in the presence of trace water
Quantified Difference	Qualitative improvement in synthetic utility; PNB carbonate offers controlled reactivity and longer reaction windows
Conditions	Anhydrous organic solvents (DMF, DCM); reaction with primary amines at room temperature

Why This Matters

Enables sequential, multi-step conjugation workflows without intermediate purification, reducing material loss and improving yield.

• [1] CSDN Blog. 1438415-89-4, TCO-PNB Ester: Protein and Peptide TCO Modification and Bioorthogonal Labeling Tool. View Source

Axial vs. Equatorial Diastereomer Reactivity

(2E)-TCO-PNB ester is supplied as a single axial diastereomer, which is the more reactive configuration for IEDDA ligation with tetrazines. In contrast, many commercial TCO derivatives are diastereomeric mixtures with variable axial-to-equatorial ratios, leading to batch-to-batch kinetic variability . The axial isomer of TCO reacts significantly faster with tetrazines than the equatorial isomer, as established in class-level studies . By providing a defined axial diastereomer, (2E)-TCO-PNB ester ensures reproducible reaction rates and eliminates the need for empirical optimization of each new lot.

Axial vs. Equatorial Reactivity

Reported

Approximately 150-fold faster IEDDA for axial vs. equatorial TCO-PNB ester.

Axial isomer may improve pretargeting kinetics and reduce required dose.

TCI technical data; cross-study comparable.

Evidence Dimension	Reaction rate with tetrazine (IEDDA ligation)
Target Compound Data	Single axial diastereomer; second-order rate constant range: 10^4–10^6 M⁻¹s⁻¹ (TCO–tetrazine class)
Comparator Or Baseline	Diastereomeric mixtures of TCO derivatives (variable axial/equatorial ratios)
Quantified Difference	Axial TCO isomer reacts faster than equatorial isomer; exact ratio-dependent
Conditions	IEDDA ligation with tetrazine in aqueous buffer or organic solvent

Why This Matters

Ensures consistent conjugation efficiency and minimizes variability in bioconjugation or PROTAC assembly.

Organic-Phase vs. Aqueous Amine Conjugation

The (2E)-TCO stereoisomer, as present in (2E)-TCO-PNB ester, has been identified as the optimal configuration for click-to-release applications. Upon IEDDA ligation with tetrazine, the (2E)-TCO isomer undergoes a cascade that leads to elimination of the attached cargo, whereas the (4E) isomer does not exhibit this release property under identical conditions . This differentiation is critical for applications requiring traceless drug release or prodrug activation.

Amine Conjugation Solvent

Head-to-head

TCO-PNB ester: poor aqueous protein labeling (>5× lower functional density vs. TCO-PEG-NHS).
Optimal in organic media (DCM, DMF).

Select PNB ester for organic-phase synthesis; NHS ester for aqueous bioconjugation.

Rahim et al. 2015; trastuzumab model.

Evidence Dimension	Click-to-release efficiency
Target Compound Data	(2E)-TCO isomer: enables cargo release upon tetrazine ligation
Comparator Or Baseline	(4E)-TCO isomer: does not release cargo; forms stable cycloadduct
Quantified Difference	Qualitative difference: release vs. non-release
Conditions	IEDDA ligation with tetrazine under physiological conditions

Why This Matters

Enables the design of tetrazine-triggered drug delivery systems and prodrugs.

Optimal Application Scenarios

Light-Gated PROTAC Synthesis

In workflows where amine conjugation must precede tetrazine ligation by several hours or overnight, the PNB carbonate ester's enhanced stability in anhydrous DMF or DCM allows sequential coupling without premature hydrolysis, unlike TCO-NHS ester which degrades under similar conditions [1].

Tetrazine-Cleavable ADC Linker Synthesis

For PROTAC development, the single axial diastereomer formulation of (2E)-TCO-PNB ester ensures consistent IEDDA reaction kinetics, eliminating lot-to-lot variability that can confound biological activity comparisons .

Pretargeted Nuclear Imaging

The (2E) stereochemistry of (2E)-TCO-PNB ester confers click-to-release capability, making it suitable for prodrug designs where the active drug is liberated only upon tetrazine ligation, a feature absent in (4E) TCO derivatives .

Application

Selection Property

Validation Focus

Light-gated PROTAC research

Dual-trigger release (click-to-release + 365 nm photolysis)

Spatiotemporal control of protein degradation

ADC linker synthesis

Organic-phase amine reactivity; 2E click-to-release competency

Payload liberation efficiency in anhydrous conditions

Pretargeted nuclear imaging

Axial 2E-TCO stability and fast IEDDA kinetics

Tumor-to-background ratio improvement; thiol resistance

Dual-trigger drug delivery systems

Orthogonal tetrazine and photocleavage triggers

Sequential systemic and local activation; off-target minimization

• [1] CSDN Blog. 1438415-89-4, TCO-PNB Ester: Protein and Peptide TCO Modification and Bioorthogonal Labeling Tool. View Source